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Executive Summary
ABBV-744 is a first-in-class, orally bioavailable small molecule inhibitor that demonstrates high

selectivity for the second bromodomain (BDII) of the Bromodomain and Extra-Terminal (BET)

family of proteins. This selective inhibition of BRD2, BRD3, and BRD4 presents a promising

therapeutic strategy in oncology, particularly in acute myeloid leukemia (AML) and androgen

receptor (AR)-positive prostate cancer. Preclinical studies have showcased its potent anti-

proliferative and pro-apoptotic activity, both as a monotherapy and in combination with other

targeted agents. Clinical investigations have further explored its safety, tolerability, and

preliminary efficacy. This document provides a comprehensive technical overview of ABBV-744,

detailing its mechanism of action, summarizing key preclinical and clinical data, and outlining

the experimental methodologies employed in its evaluation.
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The BET family of proteins (BRD2, BRD3, BRD4, and BRDT) are epigenetic readers that play a

crucial role in the regulation of gene transcription. They contain two conserved bromodomains,

BD1 and BDII, which recognize and bind to acetylated lysine residues on histones and other

proteins, thereby recruiting transcriptional machinery to specific gene promoters and

enhancers. Dysregulation of BET protein function has been implicated in the pathogenesis of

various cancers.

ABBV-744 distinguishes itself from pan-BET inhibitors by selectively targeting the BDII domain.

This specificity is significant as it is hypothesized to retain the anti-tumor efficacy observed with

broader BET inhibition while potentially mitigating toxicities, such as thrombocytopenia and

gastrointestinal issues, which have been associated with pan-BET inhibitors and may be linked

to BD1 inhibition.[1][2]

Signaling Pathway of ABBV-744's Action
ABBV-744's mechanism of action involves the disruption of key transcriptional programs

essential for cancer cell proliferation and survival. By binding to the BDII domain of BET

proteins, ABBV-744 displaces them from chromatin, leading to the downregulation of critical

oncogenes and cell cycle regulators.
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Mechanism of Action of ABBV-744
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Figure 1: ABBV-744 selectively inhibits the BDII domain of BET proteins.
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Quantitative Data Summary
The following tables summarize the key quantitative data from in vitro and clinical studies of

ABBV-744.

Table 1: In Vitro Binding Affinity of ABBV-744
Bromodomain Assay Type IC50 (nM)

Selectivity (BDII vs.
BDI)

BRD4 (BDII) TR-FRET 4 >250-fold

BRD3 (BDII) TR-FRET 13 Not Reported

BRD2 (BDII) TR-FRET 8 Not Reported

BRDT (BDII) TR-FRET 18 Not Reported

BRD4 (BDI) TR-FRET >1000

Data compiled from publicly available sources.

Table 2: Pharmacokinetic Parameters of ABBV-744 in
AML Patients (NCT03360006)[3]

Parameter Value

Time to Maximum Concentration (Tmax) 1-3 hours

Elimination Half-life 4-5 hours

Table 3: Treatment-Emergent Adverse Events in AML
Patients (NCT03360006, n=30)[3]

Adverse Event
(Any Grade)

Frequency
Grade ≥3 Adverse
Event

Frequency

Nausea 63% Anemia 23%

Fatigue 53% Febrile Neutropenia 23%

Diarrhea 50% Pneumonia 23%
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Note: Fatal TEAEs occurred in 9 patients (30%), none of which were considered related to

ABBV-744.[3]

Table 4: Efficacy Results in Relapsed/Refractory AML
(NCT03360006)[3]

Efficacy Endpoint Result

Partial Response 1 patient

Morphologic Leukemia-Free State 1 patient

Median Event-Free Survival 8.9 weeks (90% CI, 4.4–9.0)

Experimental Protocols
This section details the methodologies for key experiments cited in the evaluation of ABBV-744.

In Vitro Binding Assays
Objective: To determine the binding affinity (IC50) of ABBV-744 to BET bromodomains.

General Principle: The assay measures the inhibition of binding between a biotinylated

histone peptide and a GST-tagged BET bromodomain. A terbium-labeled anti-GST antibody

serves as the donor fluorophore, and streptavidin-conjugated D2 serves as the acceptor.

Binding brings the donor and acceptor into proximity, resulting in a FRET signal.

Protocol Outline:

Reactions are typically performed in a 384-well plate format.

A dilution series of ABBV-744 is prepared in assay buffer.

The GST-tagged BET bromodomain protein (e.g., BRD4-BDII) is added to the wells.

The biotinylated histone H4 peptide is then added.

A mixture of terbium-labeled anti-GST antibody and streptavidin-D2 is added to all wells.
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The plate is incubated at room temperature for a specified time (e.g., 2 hours) to allow the

binding reaction to reach equilibrium.

The TR-FRET signal is read on a plate reader capable of time-resolved fluorescence

measurements, with excitation typically around 340 nm and emission at two wavelengths

(e.g., 620 nm for the donor and 665 nm for the acceptor).

The ratio of acceptor to donor emission is calculated, and IC50 values are determined by

fitting the data to a four-parameter logistic equation.

Objective: To characterize the binding kinetics (association and dissociation rates) of ABBV-

744 to BET bromodomains.

General Principle: SPR measures changes in the refractive index at the surface of a sensor

chip upon binding of an analyte to an immobilized ligand.

Protocol Outline:

A BET bromodomain protein is immobilized on a sensor chip surface (e.g., via amine

coupling).

A continuous flow of running buffer is passed over the sensor surface to establish a stable

baseline.

Different concentrations of ABBV-744 are injected over the surface, and the association is

monitored in real-time as an increase in the SPR signal.

After the association phase, the running buffer is flowed over the chip to monitor the

dissociation of ABBV-744 from the immobilized protein.

The sensor surface is regenerated using a specific buffer to remove all bound analyte.

The resulting sensorgrams are analyzed using appropriate binding models to determine

the association rate constant (ka), dissociation rate constant (kd), and the equilibrium

dissociation constant (KD).

Cell-Based Assays
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Objective: To assess the effect of ABBV-744 on the proliferation of cancer cell lines.

Protocol Outline:

Cancer cells (e.g., AGS, HGC-27 gastric cancer cells) are seeded in 96-well plates and

allowed to adhere overnight.

The cells are then treated with various concentrations of ABBV-744 for different time points

(e.g., 24, 48, 72 hours).

At the end of the treatment period, CCK-8 reagent is added to each well.

The plates are incubated for 1-4 hours at 37°C.

The absorbance is measured at 450 nm using a microplate reader.

Cell viability is expressed as a percentage relative to the vehicle-treated control.

Objective: To determine the effect of ABBV-744 on cell cycle distribution.

Protocol Outline:

Cancer cells are treated with ABBV-744 for a specified duration.

Cells are harvested, washed with PBS, and fixed in cold 70% ethanol.

Fixed cells are washed and then stained with a solution containing propidium iodide (PI)

and RNase A.

The DNA content of the cells is analyzed by flow cytometry.

The percentage of cells in G0/G1, S, and G2/M phases of the cell cycle is quantified using

appropriate software.

In Vivo Xenograft Models
Objective: To evaluate the in vivo anti-tumor efficacy of ABBV-744 in an AML model.

Protocol Outline:
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Animal Model: Immunocompromised mice (e.g., NOD/SCID or NSG) are used.

Cell Inoculation: MOLM-13 cells are cultured, and a specific number of viable cells (e.g., 1

x 10^6) are suspended in a suitable medium, often mixed with Matrigel, and injected

subcutaneously into the flank of the mice.[4]

Tumor Growth Monitoring: Tumor volume is measured regularly (e.g., twice weekly) using

calipers.

Treatment: Once tumors reach a predetermined size, mice are randomized into treatment

and control groups. ABBV-744 is administered orally at specified doses and schedules.

The vehicle control is administered to the control group.

Efficacy Assessment: Tumor growth inhibition is calculated by comparing the tumor

volumes in the treated groups to the control group. Animal body weight and overall health

are also monitored.

Objective: To assess the in vivo efficacy of ABBV-744 in an androgen-sensitive prostate

cancer model.

Protocol Outline:

Animal Model: Athymic nude mice are typically used.

Cell Inoculation: LNCaP cells are prepared and injected subcutaneously into the flank of

the mice, often with Matrigel to support initial tumor growth.[5]

Tumor Growth Monitoring and Treatment: Similar to the AML model, tumor growth is

monitored, and treatment with ABBV-744 or vehicle is initiated upon reaching a target

tumor volume.

Efficacy Assessment: Tumor growth inhibition is the primary endpoint.

Visualizations of Experimental Workflows and
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Experimental Workflow: In Vivo Xenograft Study
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General Workflow for In Vivo Xenograft Studies
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Figure 2: A generalized workflow for conducting preclinical xenograft studies.
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Logical Relationship: Clinical Trial Design for
Myelofibrosis (NCT04454658)

Phase 1b Myelofibrosis Trial Design (NCT04454658)
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Figure 3: Logical structure of the Phase 1b clinical trial of ABBV-744 in myelofibrosis.

Conclusion
ABBV-744 represents a significant advancement in the field of BET inhibitors due to its

selective targeting of the BDII domain. This selectivity translates to a distinct preclinical profile

with potent anti-tumor activity in specific cancer types, notably AML and AR-positive prostate

cancer, and the potential for an improved therapeutic window compared to pan-BET inhibitors.

Early clinical data in AML has demonstrated a manageable safety profile and preliminary signs

of efficacy. Ongoing and future studies will be crucial in further defining the therapeutic role of

ABBV-744, both as a single agent and in combination regimens, for the treatment of various

malignancies. The comprehensive data and methodologies presented in this guide provide a

solid foundation for researchers and drug development professionals to understand and further

investigate the potential of this promising therapeutic agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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